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Compound of Interest

N-(9-anthracenylmethylene)-2,4,6-
Compound Name:

trimethylaniline
CAS No.: 16490-63-4

Cat. No.: B11963384

Get Quote

Introduction & Retrosynthetic Analysis

The target molecule is a bulky Schiff base (imine) utilized in coordination chemistry (as a ligand
backbone), fluorescence sensing, and supramolecular assembly.

Chemical Structure:

» Electrophile: 9-Anthracenecarboxaldehyde (9-Anthraldehyde)

¢ Nucleophile: 2,4,6-Trimethylaniline (Mesitylamine)

Synthetic Challenge: The condensation is reversible. The equilibrium constant (

) is unfavorable due to:

» Steric Clash: The 2,4,6-trimethyl group shields the nitrogen nucleophile, while the
anthracene 1,8-protons shield the carbonyl carbon.
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o Water Poisoning: Generated water can easily hydrolyze the strained imine bond back to

starting materials.

Solution: Use of azeotropic distillation (Dean-Stark trap) in non-polar solvent (Toluene) with

acid catalysis to drive the equilibrium forward (

).
Reaction Scheme
Experimental Protocol

Materials & Reagents

Equiv.[1][2][3] :
Reagent MW ( g/mol) Amount Physical State
[41[5][6]
9-Anthraldehyde 206.24 1.0 2.06g Yellow Solid
2,4,6- 1.49g (~1.55 o
) B 135.21 1.1 Liquid
Trimethylaniline mL)
p_
Toluenesulfonic 172.20 0.05 ~85 mg Catalyst
Acid (p-TSA)
Toluene
92.14 Solvent 40 mL Solvent
(Anhydrous)
Ethanol
46.07 Wash 50 mL Wash Solvent
(Absolute)

Method A: High-Yield Azeotropic Distillation

(Recommended)

Use this method for >95% conversion and high purity.

Step-by-Step Procedure:

e Setup: Equip a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark

trap, and a reflux condenser.
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e Charging: Add 2.06 g (10 mmol) of 9-anthraldehyde and 40 mL of anhydrous toluene to the
flask. Stir until partially dissolved.

e Activation: Add 85 mg (0.5 mmol) of p-TSA monohydrate.

e Addition: Add 1.55 mL (11 mmol) of 2,4,6-trimethylaniline via syringe. The solution may
darken (orange/red) immediately due to initial imine formation.

o Reflux: Heat the mixture to a vigorous reflux (Oil bath set to ~125°C). Ensure toluene is
condensing and filling the Dean-Stark trap.

o Critical Checkpoint: Monitor the water collection in the trap. The reaction is complete when
water evolution ceases (typically 3-5 hours).

o Workup:
o Remove from heat and allow to cool to Room Temperature (RT).
o Rotary evaporate the toluene to approximately 20% of the original volume (~8 mL).
o Add 20 mL of cold absolute ethanol to the residue to induce crystallization.
o Chill in an ice bath (0°C) for 1 hour.
« |solation: Filter the yellow/orange precipitate using a Buchner funnel.

e Washing: Wash the filter cake with cold ethanol (2 x 10 mL) to remove unreacted amine and
catalyst.

e Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

Method B: Ethanol Reflux (Green/Rapid Screen)

Use this method for small-scale screening where yield is secondary.
» Dissolve 1.0 eq 9-anthraldehyde in minimal hot ethanol.

e Add 1.1 eq 2,4,6-trimethylaniline and 3 drops of Glacial Acetic Acid.
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o Reflux for 6 hours.
e Cool to 0°C; the product should precipitate. Filter and wash as above.[6]

o Note: Yield is typically 10-15% lower than Method A due to water retention in the solvent.

Visualization: Reaction Workflow & Mechanism
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Chemical Mechanism Logic
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Caption: Workflow for the acid-catalyzed azeotropic synthesis of the hindered anthracene

imine.

Characterization & Quality Control

Expected Data

» Appearance: Bright yellow to orange crystalline solid.

e Melting Point: High melting solid (Expected range: 160°C — 200°C, dependent on crystal

polymorph). Note: Determine experimentally and compare with CoA.

e Solubility: Soluble in DCM, Chloroform, Toluene. Poorly soluble in Alcohols, Hexanes.

Spectroscopic Validation

Technique Key Diagnostic Signal

Interpretation

1H NMR (CDCI3) 9.5 —10.0 ppm (1H, s)

Imine CH=N proton. This
singlet is distinct and
downfield. Disappearance of
aldehyde CHO (~11.5 ppm)
confirms conversion.

1H NMR (CDCI3) 5 8.5 ppm (1H, s)

Anthracene C-10 proton
(characteristic central ring

signal).

0 2.3 ppm (3H, s), 2.1 ppm
1H NMR (CDCI3) PPm ( ) PP

Mesityl methyl groups (Para vs

(6H, s) Ortho).
C=N Stretch. Strong band.
IR (ATR) 1615 -1630 cm™? Absence of broad OH stretch

(3400 cm™1) confirms dryness.

Troubleshooting & Optimization

Issue 1: Low Yield / Oiling Out

o Cause: Incomplete dehydration or presence of residual toluene preventing crystallization.
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o Fix: Ensure the Dean-Stark trap removed the theoretical amount of water (~0.18 mL for 10
mmol). Use a seed crystal if available. Triturate the oil with cold methanol to induce
solidification.

Issue 2: Hydrolysis on Column
o Cause: Silica gel is slightly acidic and contains water, which can hydrolyze hindered imines.

e Fix: Avoid column chromatography if possible. If necessary, neutralize the silica with 1%
Triethylamine/Hexane before loading. Recrystallization is vastly preferred for this compound.

Issue 3: Starting Material Remains
o Cause: Steric bulk preventing attack.

o Fix: Increase catalyst load to 10 mol% p-TSA. Switch solvent to Xylene (bp 140°C) for higher
thermal energy.

Safety & Handling (MSDS Highlights)

e Anthracene Derivatives: Potential photosensitizers. Handle under low light if possible to
prevent photodimerization.

e 2,4,6-Trimethylaniline: Toxic by inhalation and skin contact.[7] Potential carcinogen suspect.
Use double nitrile gloves and work exclusively in a fume hood.

» Waste: Dispose of all organic filtrates as halogen-free organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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